Cas no 1628208-23-0 (CPI-455)

• Product Name: CPI-455
• CAS No: 1628208-23-0
• MF: C₁₆H₁₅ClN₄O
• MW: 314.7695
• MDL: MFCD29921343
• CID: 2503168
• Update Time: 2024-11-01

CPI-455 Chemical and Physical Properties

Names and Identifiers

• 6-Isopropyl-7-oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CPI455
• CPI-455
• s8287
• AK685833
• CPI-455 hydrochloride

• MDL： MFCD29921343
• Inchi： 1S/C16H14N4O.ClH/c1-10(2)13-14(11-6-4-3-5-7-11)19-15-12(8-17)9-18-20(15)16(13)21;/h3-7,9-10,18H,1-2H3;1H
• InChI Key： SNODPNXOTKXHHH-UHFFFAOYSA-N
• SMILES： Cl[H].O=C1C(=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N=C2C(C#N)=C([H])N([H])N12)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 611
• Topological Polar Surface Area: 68.5

Experimental Properties

• Boiling Point: 488.7±55.0°C at 760 mmHg

CPI-455 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines
• Other Chemical additives Functional Additives